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Compound of Interest

Compound Name: Glutaric anhydride-d6

Cat. No.: B12394319 Get Quote

An In-depth Technical Guide to High-Purity Glutaric Anhydride-d6 for Researchers and Drug

Development Professionals

This guide provides a comprehensive overview of high-purity deuterated Glutaric anhydride

(Glutaric anhydride-d6), a critical reagent for researchers, scientists, and drug development

professionals. Its primary application lies in its use as a stable isotope-labeled internal standard

for quantitative analysis by mass spectrometry (MS) and nuclear magnetic resonance (NMR)

spectroscopy. The incorporation of deuterium atoms provides a distinct mass shift without

significantly altering the chemical properties of the molecule, enabling precise and accurate

quantification of its non-labeled counterpart in complex biological matrices.

Commercial Suppliers and Purity Specifications
The procurement of high-purity Glutaric anhydride-d6 is essential for ensuring the reliability

and reproducibility of experimental results. Several commercial suppliers specialize in the

provision of stable isotope-labeled compounds. The table below summarizes the key suppliers

and their available purity specifications for Glutaric anhydride-d6 (CAS Number: 1219794-53-

2).
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Supplier Product Name Isotopic Purity
Chemical
Purity

Additional
Notes

LGC Standards
Pentanedioic-d6

Anhydride
98 atom % D min 98% -

CDN Isotopes
Pentanedioic-d6

Anhydride
98 atom % D Not specified -

Medical

Isotopes, Inc.

Pentanedioic-d6

anhydride
Not specified ≥97% -

Alfa Chemistry
Pentanedioic-d6

anhydride
98 atom % D Not specified -

Clearsynth Labs

Limited

Pentanedioic-d6

anhydride
Not specified Not specified

Listed as a

supplier.

Note: Purity specifications are subject to batch-to-batch variability. It is recommended to

request a certificate of analysis for the specific lot being purchased.

Experimental Protocols
The following sections detail methodologies for the synthesis, quality control, and application of

Glutaric anhydride-d6.

Synthesis of High-Purity Glutaric Anhydride-d6
The most common laboratory-scale synthesis of Glutaric anhydride-d6 involves the

dehydration of its corresponding carboxylic acid precursor, Glutaric acid-d6, using a

dehydrating agent such as acetic anhydride.

Materials:

Glutaric acid-d6 (CAS: 154184-99-3), ≥98% purity

Acetic anhydride, reagent grade

Round-bottom flask
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Reflux condenser with a drying tube (e.g., filled with calcium chloride)

Heating mantle

Vacuum distillation apparatus

Procedure:

In a clean, dry round-bottom flask, combine Glutaric acid-d6 and a molar excess of acetic

anhydride (typically 2-3 equivalents).

Fit the flask with a reflux condenser protected by a drying tube to prevent the ingress of

atmospheric moisture.

Heat the reaction mixture to a gentle reflux (approximately 75°C) with constant stirring.[1]

Maintain the reflux for a period of 12-18 hours to ensure the complete conversion of the

diacid to the anhydride.[1]

After the reaction is complete, allow the mixture to cool to room temperature.

Set up a vacuum distillation apparatus and carefully distill off the excess acetic anhydride

and the acetic acid byproduct.

The remaining crude Glutaric anhydride-d6 can be further purified by vacuum distillation or

recrystallization from a suitable solvent system (e.g., ether/petroleum ether) to yield a high-

purity crystalline solid.

Quality Control and Purity Assessment
The purity of the synthesized or purchased Glutaric anhydride-d6 should be verified to ensure

it meets the requirements for its intended application. A common method for this is High-

Performance Liquid Chromatography (HPLC).

Instrumentation and Conditions (adapted for deuterated compound):

HPLC System: A standard HPLC system with a UV detector.
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Column: A reverse-phase C18 column (e.g., Newcrom R1, 4.6 x 150 mm, 3 µm).[2][3]

Mobile Phase: A gradient of acetonitrile and water. A typical gradient might be:

0-1 min: 5% Acetonitrile

1-8 min: Linear gradient to 95% Acetonitrile

8-10 min: Hold at 95% Acetonitrile

10-12 min: Return to 5% Acetonitrile

Flow Rate: 1.0 mL/min

Detection Wavelength: 220 nm[3]

Injection Volume: 10 µL

Sample Preparation: Dissolve a small amount of Glutaric anhydride-d6 in the initial mobile

phase composition.

Procedure:

Equilibrate the HPLC column with the initial mobile phase conditions until a stable baseline is

achieved.

Inject the prepared sample onto the column.

Run the gradient method and record the chromatogram.

The purity is determined by the area percentage of the main peak corresponding to Glutaric
anhydride-d6.

Application as an Internal Standard in LC-MS
Glutaric anhydride-d6 is an ideal internal standard for the quantification of glutaric anhydride

or related analytes in biological samples.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://sielc.com/glutaric-anhydride
https://sielc.com/hplc-method-for-analysis-of-glutaric-anhydride
https://sielc.com/hplc-method-for-analysis-of-glutaric-anhydride
https://www.benchchem.com/product/b12394319?utm_src=pdf-body
https://www.benchchem.com/product/b12394319?utm_src=pdf-body
https://www.benchchem.com/product/b12394319?utm_src=pdf-body
https://www.benchchem.com/product/b12394319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glutaric anhydride-d6 stock solution (e.g., 1 mg/mL in methanol)

Biological matrix (e.g., plasma, urine)

Analyte (non-labeled glutaric anhydride) for calibration curve

Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid)

LC-MS/MS system

Procedure (Sample Preparation):

To a 100 µL aliquot of the biological sample, add a fixed volume (e.g., 10 µL) of the Glutaric
anhydride-d6 internal standard working solution at a known concentration.

Vortex the sample to ensure thorough mixing.

Add 3 volumes (300 µL) of ice-cold protein precipitation solvent.

Vortex vigorously for 1-2 minutes to precipitate proteins.

Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Visualizations
The following diagrams illustrate the synthesis workflow and the application of Glutaric
anhydride-d6 as an internal standard.
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Synthesis Workflow

Glutaric Acid-d6 +
Acetic Anhydride

Reflux Reaction
(75°C, 12-18h)

Vacuum Distillation
(Removal of excess reagent)

Purification
(Recrystallization or Distillation)

High-Purity
Glutaric Anhydride-d6

Click to download full resolution via product page

Caption: Synthesis workflow for high-purity Glutaric anhydride-d6.
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Internal Standard Workflow (LC-MS)

Biological Sample
(e.g., Plasma)

Spike with
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Caption: Workflow for use as an internal standard in LC-MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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